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peptides

  • Retrobradykinin
    Retrobradykinin
    • Cat. No.:
    • B013361
    • CAS No.:
    • Molecular Formula:
    • C50H73N15O11
    • Molecular Weight:
    • 1060.2 g/mol
    Description
    Bradykinin analog nonapeptide.
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  • 2-furoyl-LIGRLO-amide
    2-furoyl-LIGRLO-amide
    • Cat. No.:
    • B013249
    • CAS No.:
    • Molecular Formula:
    • C36H63N11O8
    • Molecular Weight:
    • 778.0 g/mol
    Description
    Potent and selective PAR2 receptor agonist (EC50 = 340 nM). Induces arterial contraction. Facilitates capsaicin evoked nociception. Around 100 times more potent than SLIGR-NH2.
    Isoprenoid compounds are a dive...
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  • Ac-RYYRIK-NH2
    Ac-RYYRIK-NH2
    • Cat. No.:
    • B013120
    • CAS No.:
    • Molecular Formula:
    • C44H70N14O9
    • Molecular Weight:
    • 939.1 g/mol
    Description
    High affinity ligand for the NOP site (Ki = 1.5 nM). Antagonizes nociceptin-stimulated GTP binding in rat brain and the chronotropic effect of nociceptin on rat cardiomyocytes. However, displays potent agonist p...
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  • Wtlnsagyll-conh2
    Wtlnsagyll-conh2
    • Cat. No.:
    • B013238
    • CAS No.:
    • Molecular Formula:
    • C54H81N13O14
    • Molecular Weight:
    • 1136.3 g/mol
    Description
    Selective galanin GAL2 receptor agonist (IC50 values are 1.76 and 879 nM for GAL2 and GAL1 respectively). Also shows moderate affinity for GAL3 receptors (Ki values are 88 and 271 nM for GAL2 and GAL3 respective...
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  • (D-Trp8)-g2-MSH
    (D-Trp8)-g2-MSH
    • Cat. No.:
    • B013306
    • CAS No.:
    • 321351-81-9
    • Molecular Formula:
    • C74H99N21O16S
    • Molecular Weight:
    • 1570.8 g/mol
    Description
    Selective melanocortin 3 (MC3) receptor agonist (IC50 values are 6.7, 340 and 600 nM for human MC3, MC5 and MC4 receptors respectively). Displays anti-inflammatory efficacy.
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  • Kallidin
    Kallidin
    • Cat. No.:
    • B013266
    • CAS No.:
    • 342-10-9
    • Molecular Formula:
    • C56H85N17O12
    • Molecular Weight:
    • 1188.4 g/mol
    Description
    Kallidin is a peptide.
    A decapeptide bradykinin homolog cleaved from kininogen by kallikreins. It is a smooth-muscle stimulant and hypotensive agent that acts by vasodilatation....
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  • 3-N-Me-Phe-morphiceptin
    3-N-Me-Phe-morphiceptin
    • Cat. No.:
    • B013197
    • CAS No.:
    • 83397-56-2
    • Molecular Formula:
    • C29H37N5O5
    • Molecular Weight:
    • 535.6 g/mol
    Description
    Selective μ opioid receptor agonist (IC50 values are 5.5 and > 10000 nM for inhibition of 125I-FK 33,824 and 125I-DADLE binding to μ and δ sites respectively). Produces naloxone-reversible analgesia, catalepsy a...
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  • Conotoxin M I (reduced)
    Conotoxin M I (reduced)
    • Cat. No.:
    • B013376
    • CAS No.:
    • 83481-45-2
    • Molecular Formula:
    • C59H93N21O17S4
    • Molecular Weight:
    • 1496.8 g/mol
    Description
    α-conotoxin MI (alpha-conotoxin MI) is a conotoxin that has been isolated from the venom of the cone snail Conus magus. α-conotoxin MI is a competitive antagonist of the muscle-type nicotinic acetylcholine recep...
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  • Erabutoxin B
    Erabutoxin B
    • Cat. No.:
    • B013077
    • CAS No.:
    • 9083-23-2
    • Molecular Formula:
    • C286H451N87O94S8
    • Molecular Weight:
    • 6869 g/mol
    Description
    It is an antagonist of the nicotinic acetylcholine receptor at the neuromuscular junction. It differs from Eraburoxin a with an histidine at residue 26. 62-amino acid peptide with 4 disulfide bridges ...
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  • [D-Arg1,D-Phe5,D-Trp7,9,Leu11]-substance P
    [D-Arg1,D-Phe5,D-Trp7,9,Leu11]-substance P
    • Cat. No.:
    • B013193
    • CAS No.:
    • 96736-12-8
    • Molecular Formula:
    • C79H109N19O12
    • Molecular Weight:
    • 1516.8 g/mol
    Description
    Broad spectrum neuropeptide antagonist/inverse agonist. Potent full inverse agonist for the ghrelin receptor (EC50 = 5.2 nM);  diminishes constitutive ghrelin receptor signaling. Also antagonist at tachykin...
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